N-cyclopropyl-4-methoxy-2-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide

• IUPAC Name: N-cyclopropyl-4-methoxy-2-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C16H19NO3S2/c1-12-9-15(20-2)5-6-16(12)22(18,19)17(14-3-4-14)10-13-7-8-21-11-13/h5-9,11,14H,3-4,10H2,1-2H3
• InChI Key: YVXWJJDJUNQLOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)S(=O)(=O)N(CC2=CSC=C2)C3CC3
• Molecular Formula: C16H19NO3S2
• Molecular Weight: 337.5 g/mol

Description

N-cyclopropyl-4-methoxy-2-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide, also known as CTB or compound 1, is a sulfonamide compound that has been widely studied for its potential therapeutic applications. This compound has been shown to exhibit potent inhibitory activity against a variety of enzymes and receptors, making it a promising candidate for drug development.

Scientific Research Applications

Photodynamic Therapy Applications

The study of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups highlights their potent application in photodynamic therapy (PDT) for cancer treatment. These derivatives exhibit high singlet oxygen quantum yields, making them effective Type II photosensitizers. The compounds' favorable photophysical and photochemical properties suggest their significant potential in treating cancer through PDT, demonstrating a remarkable ability to generate singlet oxygen, which is crucial for effective cancer cell eradication (Pişkin, Canpolat, & Öztürk, 2020).

Antiproliferative Activity

Research on N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives showed significant antiproliferative activity against various cancer cell lines, including breast cancer and neuroblastoma cells. This study identified derivatives with potent activity, suggesting their potential development as anticancer agents. The structure-activity relationship (SAR) analysis within this research could guide the design of new compounds with enhanced anticancer properties (Motavallizadeh et al., 2014).

Carbonic Anhydrase Inhibition

A series of new sulfonamides incorporating a 4-sulfamoylphenyl-methylthiourea scaffold were developed and shown to have strong inhibitory activity against several carbonic anhydrase (CA) isozymes. These compounds exhibit good in vitro inhibitory potency and improved water solubility, making them promising candidates for lowering intraocular pressure (IOP) in glaucoma treatment. The study indicates the potential therapeutic application of these sulfonamides in managing conditions related to elevated IOP (Casini, Scozzafava, Mincione, Menabuoni, & Supuran, 2002).